N-(2-chlorophenyl)-2-[(3-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-2-[(3-methylbenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C23H21ClN2O2S/c1-14-7-6-8-15(13-14)21(27)26-23-20(16-9-2-5-12-19(16)29-23)22(28)25-18-11-4-3-10-17(18)24/h3-4,6-8,10-11,13H,2,5,9,12H2,1H3,(H,25,28)(H,26,27)
• InChI Key: VTWLJWZNKPGBMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=C(C3=C(S2)CCCC3)C(=O)NC4=CC=CC=C4Cl
• Molecular Formula: C23H21ClN2O2S
• Molecular Weight: 424.9 g/mol

Description

Synthesis Analysis

• Novel thiophene derivatives, including structures similar to the compound , were synthesized through initial reactions of related carboxamides with different organic reagents. The synthesis process was confirmed through various spectroscopic methods (Amr et al., 2010).

Molecular Structure Analysis

• In a study on closely related benzamides, molecular conformations were analyzed, showing different modes of supramolecular aggregation, which could be relevant for understanding the structure of the compound (Sagar et al., 2018).

Chemical Reactions and Properties

• The reactivity of related thiophene compounds was studied, showing the formation of various derivatives through reactions with arylidenemalononitriles, acetylenic esters, and ketones, providing insights into potential chemical properties (Youssef, 2009).

Physical Properties Analysis

• Physical properties of similar compounds can be inferred from studies like the one by Hino et al. (1983), which detailed the oxidation process of related indoles, yielding various phenolic derivatives. This gives insights into potential physical behaviors (Hino et al., 1983).

Chemical Properties Analysis

• The chemical properties of related thiophene derivatives were studied in the context of their antimicrobial and other biological activities. This information can be useful to hypothesize the chemical properties of the compound (Singh, 2011).